molecular formula C11H13NO2 B8499231 3'-Acetylaminomethylacetophenone

3'-Acetylaminomethylacetophenone

Cat. No.: B8499231
M. Wt: 191.23 g/mol
InChI Key: GYLVETJPYXTRAQ-UHFFFAOYSA-N
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Description

3'-Acetylaminomethylacetophenone is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

N-[(3-acetylphenyl)methyl]acetamide

InChI

InChI=1S/C11H13NO2/c1-8(13)11-5-3-4-10(6-11)7-12-9(2)14/h3-6H,7H2,1-2H3,(H,12,14)

InChI Key

GYLVETJPYXTRAQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CC(=C1)CNC(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Acetyl chloride (2.5 g) was added slowly to a suspension of 3-acetylbenzylamine hydrochloride (5.0 g) and triethylamine (6.0 g) in dichloromethane (50 ml) with cooling on an ice-water bath. The mixture was stirred at room temperature for 10 hours. The solvent was removed under reduced pressure. The residue was dissolved in water (100 ml). The solution was alkalified with an aqueous potassium carbonate solution. The mixture was extracted with ethyl acetate (150 ml). The solution was dried with magnesium sulfate. The solvent was removed under reduced pressure to afford 3'-acetylaminomethylacetophenone (3.2 g) (oil).
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Synthesis routes and methods II

Procedure details

To a solution of N-(3-cyanobenzyl)acetamide (7.7 g) in methylene dichloride (150 ml) and tetrahydrofuran (50 ml) was added dropwise a solution of methyl magnesium bromide in ether (3 mol/l, 52 ml) at 10° to 20° C. under stirring and the resulting mixture was stirred at the same condition for 6 hours. The reaction mixture was poured into water and the resultant mixture was adjusted to pH 7 with 6N hydrochloric acid and extracted with ethyl acetate. The extract was washed with brine and magnesium sulfate. The solvent was evaporated in vacuo and the residue was subjected to column chromatography on silica gel. The fractions eluted with a mixture of chloroform and ethyl acetate (8:2) were collected and the solvent was evaporated in vacuo to give 3'-(acetylaminomethyl)acetophenone (4.7 g) (oil).
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